4-(2-Hydroxyphenyl)-5-methyl-2-(4-pyridyl)thiazole

• IUPAC Name: 2-(5-methyl-2-pyridin-4-yl-1,3-thiazol-4-yl)phenol
• InChI: InChI=1S/C15H12N2OS/c1-10-14(12-4-2-3-5-13(12)18)17-15(19-10)11-6-8-16-9-7-11/h2-9,18H,1H3
• InChI Key: IKQSWEWBXXVVDE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(S1)C2=CC=NC=C2)C3=CC=CC=C3O
• Molecular Formula: C15H12N2OS
• Molecular Weight: 268.3 g/mol

Description

4-(2-Hydroxyphenyl)-5-methyl-2-(4-pyridyl)thiazole is a heterocyclic compound. It is a solid substance with a linear formula of C14H10N2OS. It is part of a collection of unique chemicals provided by Sigma-Aldrich to early discovery researchers.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, the synthesis of 2-aminothiazole-4-carboxylate Schiff bases has been described, which involved the use of FTIR and NMR for characterization. Another study reported the synthesis of functionalized 2,4,6-triaryl pyridines and pyrimidines from commercially available aromatic ketones, aldehydes, and hexamethyldisilazane (HMDS) as a nitrogen source under microwave irradiation.

Molecular Structure Analysis

The molecular structure of 4-(2-Hydroxyphenyl)-5-methyl-2-(4-pyridyl)thiazole can be represented by the SMILES string Oc1ccccc1-c2csc(n2)-c3ccncc3. This indicates that the compound contains a hydroxyphenyl group, a methyl group, a pyridyl group, and a thiazole ring.

Chemical Reactions Analysis

While specific chemical reactions involving 4-(2-Hydroxyphenyl)-5-methyl-2-(4-pyridyl)thiazole have not been found, studies on similar compounds provide some insights. For example, a study on the syntheses of pyrimidines reported that the prolongation of the linker between the central pyrimidine and the methylsulfinylphenyl ring reduced the inhibitory efficacy.

Physical And Chemical Properties Analysis

The compound is a solid substance. Its molecular weight is 254.31. The InChI key, which is a unique identifier for chemical substances, is IJAOLTKSJPWGRO-UHFFFAOYSA-N.

Scientific Research Applications

Synthesis of Thiazolo Pyridines

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Antioxidant Activity

. This makes them potentially useful in combating oxidative stress-related diseases.

Herbicidal Activity

. This suggests potential applications in agriculture for controlling unwanted plant growth.

Antimicrobial Activity

, indicating potential use in the development of new antimicrobial agents.

Anti-inflammatory Activity

, suggesting potential applications in the treatment of inflammatory diseases.

Antitumor Activity

, indicating potential use in cancer therapy.

Safety and Hazards

The compound is classified as Acute Tox. 4 Oral, indicating that it is harmful if swallowed. It is also classified as a combustible solid. The compound is assigned a WGK number of 3, suggesting that it poses a high hazard to water.

Future Directions

Future research could focus on further exploring the synthesis, characterization, and potential applications of 4-(2-Hydroxyphenyl)-5-methyl-2-(4-pyridyl)thiazole. Given the diverse pharmacological effects of similar compounds, it would be interesting to investigate the potential therapeutic roles of this compound.